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molecular formula C9H15N3O B2796514 6-[2-(Dimethylamino)ethoxy]pyridin-3-amine CAS No. 884341-06-4

6-[2-(Dimethylamino)ethoxy]pyridin-3-amine

Cat. No. B2796514
CAS RN: 884341-06-4
M. Wt: 181.239
InChI Key: GXXKHIYFTNGUKM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09345709B2

Procedure details

To a solution of 2-chloro-5-nitropyridine (500 mg, 3.1 mmol) in dioxane (30 mL) at room temperature was added 2-(dimethylamino)ethanol (309 mg, 3.5 mmol) and 60 wt. % NaH (0.15 g, 3.7 mmol) and the reaction mixture was stirred at room temperature until the reaction was complete by LCMS analysis. The reaction mixture was poured onto ice-cold water and the product was extracted with dichloromethane. The organic layer was dried over sodium sulfate, filtered and the filtrate was concentrated. The residue was dissolved in tetrahydrofuran (30 mL), degassed with nitrogen, charged with catalytic 10 wt. % Pd/C (0.3 g) and the reaction mixture was placed under an atmosphere of hydrogen (40 Psi) until the reduction was complete by LCMS analysis. The reaction mixture was filtered over diatomaceous earth and the filtrate was concentrated to provide the desired product (340 mg, 61%) as a purple solid: ESI MS m/z 182 [C9H15N3O+H]+.
Name
2-chloro-5-nitropyridine
Quantity
500 mg
Type
reactant
Reaction Step One
Name
2-(dimethylamino)ethanol
Quantity
309 mg
Type
reactant
Reaction Step One
Name
NaH
Quantity
0.15 g
Type
reactant
Reaction Step One
Name
dioxane
Quantity
30 mL
Type
solvent
Reaction Step One
Name
desired product
Yield
61%

Identifiers

REACTION_CXSMILES
Cl[C:2]1[CH:7]=[CH:6][C:5]([N+:8]([O-])=O)=[CH:4][N:3]=1.[CH3:11][N:12]([CH3:16])[CH2:13][CH2:14][OH:15].[H-].[Na+]>O1CCOCC1>[CH3:11][N:12]([CH3:16])[CH2:13][CH2:14][O:15][C:2]1[N:3]=[CH:4][C:5]([NH2:8])=[CH:6][CH:7]=1 |f:2.3|

Inputs

Step One
Name
2-chloro-5-nitropyridine
Quantity
500 mg
Type
reactant
Smiles
ClC1=NC=C(C=C1)[N+](=O)[O-]
Name
2-(dimethylamino)ethanol
Quantity
309 mg
Type
reactant
Smiles
CN(CCO)C
Name
NaH
Quantity
0.15 g
Type
reactant
Smiles
[H-].[Na+]
Name
dioxane
Quantity
30 mL
Type
solvent
Smiles
O1CCOCC1

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the reaction mixture was stirred at room temperature until the reaction
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
The reaction mixture was poured onto ice-cold water
EXTRACTION
Type
EXTRACTION
Details
the product was extracted with dichloromethane
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic layer was dried over sodium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
the filtrate was concentrated
DISSOLUTION
Type
DISSOLUTION
Details
The residue was dissolved in tetrahydrofuran (30 mL)
CUSTOM
Type
CUSTOM
Details
degassed with nitrogen
ADDITION
Type
ADDITION
Details
charged with catalytic 10 wt. % Pd/C (0.3 g)
FILTRATION
Type
FILTRATION
Details
The reaction mixture was filtered over diatomaceous earth
CONCENTRATION
Type
CONCENTRATION
Details
the filtrate was concentrated

Outcomes

Product
Name
desired product
Type
product
Smiles
CN(CCOC1=CC=C(C=N1)N)C
Measurements
Type Value Analysis
AMOUNT: MASS 340 mg
YIELD: PERCENTYIELD 61%
YIELD: CALCULATEDPERCENTYIELD 60.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.